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Compound of Interest

Compound Name: Tris(dimethylamino)arsine

Cat. No.: B1606909 Get Quote

Essential Safety and Handling Guide for
Tris(dimethylamino)arsine
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Tris(dimethylamino)arsine (C₆H₁₈AsN₃). It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

CAS Number: 6596-96-9[1][2]

Tris(dimethylamino)arsine is a flammable, toxic, and moisture-sensitive liquid that requires

stringent safety protocols to prevent exposure and ensure safe disposal.[3][4] It is classified as

fatal if swallowed, in contact with skin, or if inhaled.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Tris(dimethylamino)arsine.
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Property Value Source

Acute Toxicity (Oral)
ATE: 100.000 mg/kg (body

weight)
[3]

Boiling Point 55°C @ 10mm Hg [4]

Density 1.124 g/cm³ [4]

Flash Point 56.5°C [4]

Vapor Pressure 0.722 mmHg @ 25°C [4]

Melting Point -53°C [4]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling

Tris(dimethylamino)arsine.

Body Part Required PPE

Hands Neoprene or nitrile rubber gloves.[3]

Eyes
Chemical goggles or a face shield. Contact

lenses should not be worn.[3]

Skin & Body
Flame-retardant and antistatic protective

clothing.

Respiratory

A NIOSH-certified combination organic vapor-

amine gas (brown cartridge) respirator is

recommended where inhalation exposure may

occur.[3]

Emergency eye wash fountains and safety showers must be immediately accessible in any

area where this chemical is handled.[3]

Procedural Guidance for Safe Handling
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The following protocols are designed to minimize risk during the handling and use of

Tris(dimethylamino)arsine.

Pre-Experiment Checklist
Verify Ventilation: Ensure work is conducted in a chemical fume hood with certified proper

functioning.[3]

Inert Atmosphere: Prepare and use an inert atmosphere (e.g., nitrogen or argon) for all

transfers and reactions, as the material is air and moisture sensitive.[4][5]

Emergency Preparedness: Confirm the location and operational status of the nearest safety

shower, eyewash station, and fire extinguisher.

Spill Kit: Have a spill kit readily available containing absorbent materials (e.g., sand,

diatomite, acid binders).[5] Do not use water for cleanup.[3]

Step-by-Step Handling Protocol
Grounding: Ground and bond the container and receiving equipment to prevent static

discharge.[3]

Transfer: Use only non-sparking tools for all transfers.[3] Transfers should be conducted

under an inert atmosphere.

Heating: Keep away from heat, sparks, and open flames.[3]

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[3]

Contaminated clothing must be removed immediately and washed before reuse.[3]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water.[3] Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact

lenses if present and easy to do so.[3] Seek immediate medical attention.[3]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water.[6] Seek immediate medical

attention.[3]

Spills: Evacuate the area. Wearing full PPE, contain the spill with absorbent material.[3]

Collect the material using non-sparking tools into a suitable container for disposal.[3]

Disposal Plan
All waste containing Tris(dimethylamino)arsine must be treated as hazardous.

Waste Collection: Collect all waste in clearly labeled, sealed containers.

Disposal: Dispose of contents and containers at a licensed waste disposal facility.[3] Do not

dispose of waste into the sewer system.[3] Avoid release to the environment.[3]
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Caption: Workflow for the safe handling and disposal of Tris(dimethylamino)arsine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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